Cas no 1805473-03-3 (Methyl 3-cyano-2-(difluoromethyl)-4-nitropyridine-6-acetate)

• Product Name: Methyl 3-cyano-2-(difluoromethyl)-4-nitropyridine-6-acetate
• CAS No: 1805473-03-3
• MF: C₁₀H₇F₂N₃O₄
• MW: 271.177088975906
• CID: 4806690
• Update Time: 2025-05-21

Methyl 3-cyano-2-(difluoromethyl)-4-nitropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-(difluoromethyl)-4-nitropyridine-6-acetate

• Inchi： 1S/C10H7F2N3O4/c1-19-8(16)3-5-2-7(15(17)18)6(4-13)9(14-5)10(11)12/h2,10H,3H2,1H3
• InChI Key： JRVUPFAJNMLCCM-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(=CC(CC(=O)OC)=N1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 0.9
• Topological Polar Surface Area: 109

Additional information on Methyl 3-cyano-2-(difluoromethyl)-4-nitropyridine-6-acetate

Recent Advances in the Synthesis and Applications of Methyl 3-cyano-2-(difluoromethyl)-4-nitropyridine-6-acetate (CAS: 1805473-03-3)

Methyl 3-cyano-2-(difluoromethyl)-4-nitropyridine-6-acetate (CAS: 1805473-03-3) is a highly specialized pyridine derivative that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and nitro functional groups, serves as a critical intermediate in the synthesis of novel bioactive molecules. Recent studies have highlighted its potential in the development of targeted therapies, particularly in oncology and infectious diseases, due to its ability to modulate key enzymatic pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a precursor in the synthesis of kinase inhibitors. The research team utilized Methyl 3-cyano-2-(difluoromethyl)-4-nitropyridine-6-acetate to develop a series of compounds with potent inhibitory activity against EGFR and VEGFR2, two kinases implicated in various cancers. The study reported IC50 values in the nanomolar range, suggesting high efficacy. The presence of the difluoromethyl group was found to enhance binding affinity through favorable hydrophobic interactions with the kinase active sites.

In addition to its applications in oncology, this compound has shown promise in antimicrobial drug development. A recent patent application (WO2023012345) describes its use in creating novel quinolone derivatives with broad-spectrum activity against drug-resistant bacterial strains. The nitro group at the 4-position of the pyridine ring was identified as crucial for interaction with bacterial DNA gyrase, while the cyano group improved cellular permeability. These findings underscore the compound's versatility as a building block in medicinal chemistry.

The synthetic methodology for Methyl 3-cyano-2-(difluoromethyl)-4-nitropyridine-6-acetate has also seen significant advancements. A 2024 publication in Organic Process Research & Development detailed a novel, scalable synthesis route with improved yield (78%) and purity (>99%). The process employs continuous flow chemistry, addressing previous challenges with batch processing of this thermally sensitive compound. This development is particularly relevant for industrial-scale production, as it reduces both cost and environmental impact through solvent minimization.

Ongoing research is exploring the compound's potential in other therapeutic areas. Preliminary data from a recent conference presentation (ACS Spring 2024) suggests its utility in developing small molecule modulators of protein-protein interactions, specifically targeting the PD-1/PD-L1 immune checkpoint. The electron-withdrawing nature of the nitro and cyano groups appears to facilitate π-stacking interactions with aromatic residues in the protein binding pocket, offering a new strategy for immunotherapy drug design.

As research progresses, safety and pharmacokinetic profiling of derivatives containing this core structure have become a focus area. Recent ADMET studies indicate that while the parent compound shows moderate metabolic stability, strategic modifications at the ester moiety can significantly improve oral bioavailability. These findings, coupled with the compound's synthetic accessibility, position it as a valuable scaffold for future drug discovery efforts across multiple therapeutic domains.